Cas no 896343-76-3 (N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide)

• Product Name: N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide
• CAS No: 896343-76-3
• Molecular Formula: C₁₆H₁₃N₃O₄S₂
• Molecular Weight: 375.422120809555
• CID: 6103777
• PubChem ID: 7266783

N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide Properties

Names and Identifiers

• N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide
• N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-2-methylsulfanylbenzamide
• Benzamide, N-(4-methoxy-6-nitro-2-benzothiazolyl)-2-(methylthio)-
• N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)-2-(methylthio)benzamide
• AKOS024659649
• F2553-0015
• 896343-76-3

• InChIKey： BMWQQFYGJGIFBZ-UHFFFAOYSA-N
• Inchi： 1S/C16H13N3O4S2/c1-23-11-7-9(19(21)22)8-13-14(11)17-16(25-13)18-15(20)10-5-3-4-6-12(10)24-2/h3-8H,1-2H3,(H,17,18,20)
• SMILES： C(NC1=NC2=C(OC)C=C([N+]([O-])=O)C=C2S1)(=O)C1=CC=CC=C1SC

Computed Properties

• Exact Mass: 375.03474825g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 375.03474825g/mol
• Heavy Atom Count: 25
• Complexity: 504
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 151Ų

Experimental Properties

• pka: 7.73±0.70(Predicted)
• Density: 1.49±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives